![molecular formula C18H14N4O3S2 B2859619 N-(3-(3-methyl-1,2,4-oxadiazol-5-yl)-5,7-dihydro-4H-thieno[2,3-c]pyran-2-yl)benzo[d]thiazole-6-carboxamide CAS No. 1795478-63-5](/img/structure/B2859619.png)
N-(3-(3-methyl-1,2,4-oxadiazol-5-yl)-5,7-dihydro-4H-thieno[2,3-c]pyran-2-yl)benzo[d]thiazole-6-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-(3-methyl-1,2,4-oxadiazol-5-yl)-5,7-dihydro-4H-thieno[2,3-c]pyran-2-yl)benzo[d]thiazole-6-carboxamide is a useful research compound. Its molecular formula is C18H14N4O3S2 and its molecular weight is 398.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antibacterial Agents
One study discussed the design, synthesis, and QSAR studies of novel analogs of benzo[d]thiazolyl substituted pyrazol-5-ones, displaying promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis. These compounds were also evaluated for cytotoxic activity, indicating antibacterial activity at non-cytotoxic concentrations (M. Palkar et al., 2017).
Antimycobacterial Activity
Another research synthesized pyridines and pyrazines substituted with oxadiazoles and oxathiazolines, testing them against Mycobacterium tuberculosis. These compounds exhibited activities that varied in potency, highlighting the potential for developing new antimycobacterial agents (M. Gezginci et al., 1998).
Anticancer Activity
Research on the synthesis and evaluation of benzothiazole derivatives as potent antitumor agents presented a derivative that showed selective cytotoxicity against tumorigenic cell lines, indicating a promising lead for developing new anticancer drugs (Masao Yoshida et al., 2005).
Antimicrobial and Anti-HCV Agents
The synthesis of pyrazole, thiazole, and 1,3,4-oxadiazole derivatives starting from a specific thiophene-2-carboxamide was explored for antimicrobial activity and potential anti-HCV (Hepatitis C virus) properties. Certain compounds showed significant inhibition of HCV replication, along with remarkable antimicrobial activity against specific bacterial strains (O. Rizk et al., 2017).
Mechanism of Action
Target of Action
It’s known that 1,2,4-oxadiazole derivatives, which this compound is a part of, exhibit a broad spectrum of biological activities . They have been found to have antibacterial effects on Xanthomonas oryzae pv. oryzae (Xoo) and Xanthomonas oryzae pv. oryzicola (Xoc) , suggesting these bacteria could be potential targets.
Mode of Action
1,2,4-oxadiazole derivatives are known to interact with their targets through various mechanisms, often involving the formation of hydrogen bonds . The presence of the 1,2,4-oxadiazole ring in the compound could potentially enhance its ability to form such bonds, thereby increasing its interaction with its targets .
Biochemical Pathways
Given its antibacterial activity, it can be inferred that it likely interferes with essential bacterial processes, such as cell wall synthesis, protein synthesis, or dna replication .
Pharmacokinetics
In silico results of similar 1,2,4-oxadiazole derivatives have indicated that they agree with the lipinski rules of five, suggesting positive oral bioavailability .
Result of Action
The compound has shown moderate nematocidal activity against Meloidogyne incognita and anti-fungal activity against Rhizoctonia solani . It also exhibited strong antibacterial effects on Xoo and Xoc, with EC50 values superior to bismerthiazol (BMT) and thiodiazole copper (TDC) .
properties
IUPAC Name |
N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-5,7-dihydro-4H-thieno[2,3-c]pyran-2-yl]-1,3-benzothiazole-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N4O3S2/c1-9-20-17(25-22-9)15-11-4-5-24-7-14(11)27-18(15)21-16(23)10-2-3-12-13(6-10)26-8-19-12/h2-3,6,8H,4-5,7H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOLVRKJQDHLILC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=N1)C2=C(SC3=C2CCOC3)NC(=O)C4=CC5=C(C=C4)N=CS5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.